Cas no 1694777-36-0 (1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl-)

• Product Name: 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl-
• CAS No: 1694777-36-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5296624
• Update Time: 2025-08-02

1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl-

• Inchi： 1S/C9H15N3/c1-12-6-9(11-7-12)5-10-4-8-2-3-8/h6-8,10H,2-5H2,1H3
• InChI Key： GWHCHXZOFDWSRP-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(CNCC2CC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl-

Research Brief on 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- (CAS: 1694777-36-0): Recent Advances and Applications

The compound 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- (CAS: 1694777-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and cyclopropylmethyl substituent, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a modulator of various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

One of the key areas of investigation has been the compound's role in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-Imidazole-4-methanamine derivatives, including N-(cyclopropylmethyl)-1-methyl-, exhibit high affinity for serotonin receptors, particularly the 5-HT_2A subtype. This finding suggests potential applications in the treatment of neuropsychiatric conditions such as depression and schizophrenia. The study utilized advanced molecular docking simulations and in vitro binding assays to validate the compound's interactions with target receptors.

In addition to its CNS applications, recent research has highlighted the compound's anti-inflammatory properties. A 2024 preprint on bioRxiv reported that 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study employed a combination of enzyme kinetics and cell-based assays to demonstrate the compound's efficacy in reducing inflammatory markers in macrophage cells. These results position the molecule as a potential lead compound for developing novel anti-inflammatory drugs.

The synthetic accessibility of 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- has also been a focus of recent investigations. A 2023 paper in Organic Letters described an optimized synthetic route that improves yield and purity while reducing the number of steps. The new methodology leverages palladium-catalyzed cross-coupling reactions, offering a more scalable approach for industrial production. This advancement is particularly significant given the growing interest in the compound's therapeutic potential.

Pharmacokinetic studies of 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- have revealed favorable drug-like properties, including good oral bioavailability and blood-brain barrier penetration. A 2024 study in Drug Metabolism and Disposition characterized the compound's metabolic stability and identified its primary metabolites using LC-MS/MS techniques. These findings provide crucial insights for further medicinal chemistry optimization and preclinical development.

Looking forward, the versatility of 1H-Imidazole-4-methanamine, N-(cyclopropylmethyl)-1-methyl- suggests it may serve as a valuable scaffold for designing new chemical entities. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from neurological disorders to chronic inflammation. As research continues, the full therapeutic potential of this molecule and its analogs is expected to become increasingly apparent.